2-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N'-{(E)-[3-(trifluoromethyl)phenyl]methylidene}acetohydrazide

• IUPAC Name: 2-(1,1-dioxo-1,4-thiazinan-4-yl)-N-[(E)-[3-(trifluoromethyl)phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C14H16F3N3O3S/c15-14(16,17)12-3-1-2-11(8-12)9-18-19-13(21)10-20-4-6-24(22,23)7-5-20/h1-3,8-9H,4-7,10H2,(H,19,21)/b18-9+
• InChI Key: GZRBFWSSBOFAKT-GIJQJNRQSA-N
• Canonical SMILES: C1CS(=O)(=O)CCN1CC(=O)NN=CC2=CC(=CC=C2)C(F)(F)F
• Isomeric SMILES: C1CS(=O)(=O)CCN1CC(=O)N/N=C/C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C14H16F3N3O3S
• Molecular Weight: 363.36 g/mol
• CAS No.: 477889-96-6

Description

2-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N'-{(E)-[3-(trifluoromethyl)phenyl]methylidene}acetohydrazide is a useful research compound. Its molecular formula is C14H16F3N3O3S and its molecular weight is 363.36. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Activities

• Synthesis and Biological Activities: Novel derivatives of acetohydrazides have been synthesized and evaluated for their antimicrobial properties. For instance, compounds synthesized from acetohydrazide precursors have shown moderate to good antibacterial and antifungal activities against various microorganisms, suggesting their potential as antimicrobial agents (Saeed & Mumtaz, 2017).

Anti-HIV-1 Activity

• Anti-HIV-1 Screening: Certain N′-(1-(aryl)ethylidene)-2-(5,5-dioxido-3-phenylbenzo[e]pyrazolo[4,3-c][1,2]thiazin-4(1H)-yl)acetohydrazides have been synthesized and evaluated for their anti-HIV-1 activity, with some compounds demonstrating significant efficacy in inhibiting the virus (Aslam et al., 2014).

Anticancer Activities

• Anticancer Activity: Research on thiazole and imidazolidine derivatives containing a pyridine moiety has shown potential anticancer activity. These compounds were synthesized and evaluated against human breast carcinoma cell lines, indicating their promise in cancer treatment (Al-Saleem et al., 2018).

Antioxidant Ability

• Antioxidant Properties: Some acetohydrazide derivatives have been identified with significant antioxidant abilities, outperforming standard controls like butylated hydroxytoluene. This suggests their potential application in combating oxidative stress (Šermukšnytė et al., 2022).

Antidiabetic Activity

• Type II Diabetes Inhibitory Activity: Derivatives of acetohydrazides have been explored for their potential in inhibiting Type II diabetes. Certain compounds have shown comparable or even superior activity to standard drugs in in vitro assays, highlighting their potential in diabetes management (Mor et al., 2022).